N-benzyl-N'-[(4-chlorophenyl)sulfonyl]-4-fluorobenzenecarboximidamide

• IUPAC Name: N'-benzyl-N-(4-chlorophenyl)sulfonyl-4-fluorobenzenecarboximidamide
• InChI: InChI=1S/C20H16ClFN2O2S/c21-17-8-12-19(13-9-17)27(25,26)24-20(16-6-10-18(22)11-7-16)23-14-15-4-2-1-3-5-15/h1-13H,14H2,(H,23,24)
• InChI Key: DTSDNADUUUPBPU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN=C(C2=CC=C(C=C2)F)NS(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H16ClFN2O2S
• Molecular Weight: 402.9 g/mol

Description

N-benzyl-N'-[(4-chlorophenyl)sulfonyl]-4-fluorobenzenecarboximidamide, commonly known as BCS-061, is a chemical compound that has attracted the attention of researchers due to its potential therapeutic applications. BCS-061 belongs to the class of sulfonylurea compounds, which are known for their antidiabetic activity. However, BCS-061 has shown promise as a treatment for other conditions as well, including cancer and inflammation.

Mechanism of Action

The exact mechanism of action of BCS-061 is not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways. BCS-061 has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory molecules. Additionally, BCS-061 has been shown to inhibit the activity of the protein kinase C (PKC) signaling pathway, which is involved in cell growth and proliferation.
Biochemical and Physiological Effects:
BCS-061 has been shown to have several biochemical and physiological effects in vitro and in vivo. In addition to its anti-inflammatory and anticancer activity, BCS-061 has been shown to have antidiabetic effects, which may be due to its ability to stimulate the release of insulin. BCS-061 has also been shown to have antioxidant activity, which may help protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using BCS-061 in lab experiments is its potency and specificity. BCS-061 has been shown to have potent activity against several targets, including COX-2 and PKC. Additionally, BCS-061 has been shown to have low toxicity in vitro and in vivo. One limitation of using BCS-061 in lab experiments is its limited solubility in water, which may make it difficult to use in certain assays.

Future Directions

There are several potential future directions for research on BCS-061. One area of interest is the development of BCS-061 analogs with improved solubility and potency. Another area of interest is the investigation of BCS-061's effects on other signaling pathways and enzymes, which may reveal new therapeutic applications. Additionally, further studies are needed to investigate the safety and efficacy of BCS-061 in vivo, which may pave the way for clinical trials in humans.

Scientific Research Applications

BCS-061 has been the subject of several scientific studies, which have investigated its potential therapeutic applications. One study found that BCS-061 has potent anti-inflammatory effects, which may make it useful for the treatment of conditions such as rheumatoid arthritis. Another study investigated the anticancer activity of BCS-061, showing that it can inhibit the growth of cancer cells in vitro.